Cas no 2172172-19-7 (2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol)

• Product Name: 2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol
• CAS No: 2172172-19-7
• MF: C₁₄H₂₂BrNO
• MW: 300.234583377838
• CID: 6378760
• PubChem ID: 165518780
• Update Time: 2025-10-05

2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol
• EN300-1277333
• 2172172-19-7

• Inchi： 1S/C14H22BrNO/c1-7-8(2)12(17)10(9(3)11(7)15)13(16)14(4,5)6/h13,17H,16H2,1-6H3
• InChI Key： ZRHBLMQRKAZHFS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C)=C(C(=C1C)C(C(C)(C)C)N)O

Computed Properties

• Exact Mass: 299.08848g/mol
• Monoisotopic Mass: 299.08848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol

Introduction to 2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol (CAS No. 2172172-19-7)

2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol (CAS No. 2172172-19-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a substituted phenol ring and a branched alkyl chain with an amino group. These characteristics make it a valuable candidate for various biochemical and medicinal studies.

The chemical structure of 2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol consists of a phenolic hydroxyl group (-OH) attached to the benzene ring at the 3-position. The 4-position is substituted with a bromine atom (Br), while the 5 and 6 positions are occupied by methyl groups (-CH3). Additionally, the 1-position of the benzene ring is linked to a branched alkyl chain that includes an amino group (-NH2) at the terminal end. This intricate arrangement of functional groups imparts distinct chemical and biological properties to the compound.

In the realm of pharmaceutical research, 2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, preliminary in vitro assays have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a promising candidate for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

Beyond its potential as a pharmaceutical agent, 2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol has also been investigated for its use in chemical synthesis and material science. The presence of multiple functional groups provides numerous opportunities for derivatization and modification, allowing researchers to tailor the compound's properties for specific applications. For example, the amino group can be readily functionalized through various chemical reactions, such as acylation or alkylation, to produce derivatives with enhanced solubility or reactivity.

The synthesis of 2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol typically involves a multi-step process that combines techniques from organic chemistry and catalysis. One common approach involves the bromination of a substituted phenol followed by the introduction of the amino-functionalized alkyl chain. Advanced synthetic methods, such as transition metal-catalyzed cross-coupling reactions and organocatalytic transformations, have been employed to improve the efficiency and selectivity of these synthetic routes. These advancements have not only facilitated the large-scale production of the compound but also enabled researchers to explore its structural variations more systematically.

In terms of safety and handling, it is important to note that while 2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol are promising. Ongoing research is focused on elucidating its detailed mechanism of action at the molecular level and optimizing its pharmacological properties for clinical applications. Collaborative efforts between chemists and biologists are essential to fully harness the potential of this compound in addressing unmet medical needs.

In conclusion, 2-(1-amino-2,2-dimethylpropyl)-4-bromo-3,5,6-trimethylphenol (CAS No. 2172172-19-7) represents an intriguing molecule with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features and biological activities make it a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic strategies.